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Abstract

This document provides detailed protocols for the preparation of ML352 stock solutions for use
in cell culture applications. ML352 is a potent and selective, noncompetitive inhibitor of the
presynaptic high-affinity choline transporter (CHT).[1] Proper preparation of stock solutions is
critical for ensuring experimental reproducibility and accuracy. This guide outlines the
necessary materials, step-by-step procedures for dissolution and storage, and key technical
data for the effective use of ML352 in investigating cholinergic signaling.

Introduction

ML352 is a valuable small molecule tool for studying the role of the high-affinity choline
transporter (CHT) in acetylcholine synthesis.[1] As the rate-limiting step in acetylcholine
production, CHT is a key target for understanding and potentially manipulating cholinergic
neurotransmission.[1] ML352 acts as a noncompetitive inhibitor of CHT, allosterically
modulating its function.[2] It exhibits high selectivity for CHT over other neurotransmitter
transporters and receptors.[3] These application notes provide standardized procedures for
preparing ML352 stock solutions to facilitate consistent results in cell-based assays.

Quantitative Data Summary
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For ease of reference, the key quantitative data for ML352 and its hydrochloride salt are

summarized in the table below.

ML352
Property ML352 . Source(s)
hydrochloride
Molecular Weight 387.47 g/mol 423.93 g/mol [3]
DMSO: 50
mg/mLDMF: 20 DMSO: 100
Solubility mg/mLEthanol: 5 mMWater: 10 mM [3][4]

mg/mLPBS (pH 7.2):
98.2 uM

(with gentle warming)

Storage Temperature

2-8°C (solid)

-20°C (solid)

[3]

Stock Solution

Storage

Aliquot and freeze at
-20°C. Stable for up to
3 months.

Store at -20°C.

[3][5]

Inhibitory Constant

(Ki)

92 nM (in hCHT-
transfected HEK293
cells)166 nM (in
mouse brain

synaptosomes)

92 nM

[3]

Experimental Protocols

Materials and Reagents
e ML352 powder (or ML352 hydrochloride)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile water or Phosphate Buffered Saline (PBS), pH 7.2
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e \ortex mixer

o Optional: Water bath or heat block

Protocol 1: Preparation of a 10 mM ML352 Stock
Solution in DMSO

This protocol is suitable for the free base form of ML352.

Preparation: Work in a sterile environment (e.g., a laminar flow hood). Bring the ML352
powder and DMSO to room temperature.

» Weighing: Carefully weigh out the desired amount of ML352 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.87 mg of ML352 (Molecular Weight:
387.47 g/mol ).

» Dissolution: Add the weighed ML352 to a sterile microcentrifuge tube. Add the appropriate
volume of sterile DMSO (in this example, 1 mL).

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to
avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3
months at this temperature.[5]

Protocol 2: Preparation of a 10 mM ML352 Hydrochloride
Stock Solution in Water

This protocol is suitable for the hydrochloride salt of ML352.

e Preparation: Work in a sterile environment. Bring the ML352 hydrochloride powder and
sterile water to room temperature.
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» Weighing: Weigh out the desired amount of ML352 hydrochloride powder. For 1 mL of a 10
mM stock solution, weigh 4.24 mg (Molecular Weight: 423.93 g/mol ).

» Dissolution: Add the powder to a sterile microcentrifuge tube. Add 1 mL of sterile water.

¢ Mixing: Vortex the solution. Gentle warming may be required to achieve complete
dissolution.[3]

 Aliquoting: Aliquot the solution into sterile, single-use cryovials.

o Storage: Store the aliquots at -20°C.

Preparation of Working Solutions

To prepare working solutions for cell culture experiments, dilute the high-concentration stock
solution in your cell culture medium to the desired final concentration. It is crucial to ensure that
the final concentration of DMSO in the cell culture medium is non-toxic to the cells (typically <
0.1%).

Example Dilution: To prepare a 10 uM working solution from a 10 mM stock:

e Perform a 1:100 dilution by adding 1 pyL of the 10 mM stock to 99 L of cell culture medium.
This results in a 100 pM intermediate solution.

e Perform a further 1:10 dilution by adding 10 pL of the 100 puM intermediate solution to 90 pL
of cell culture medium to achieve the final 10 uM concentration.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Mechanism of ML352 action on the presynaptic choline transporter.
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Caption: Experimental workflow for preparing ML352 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b609150?utm_src=pdf-body-img
https://www.benchchem.com/product/b609150?utm_src=pdf-body
https://www.benchchem.com/product/b609150?utm_src=pdf-body-img
https://www.benchchem.com/product/b609150?utm_src=pdf-body
https://www.benchchem.com/product/b609150?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

1. Identification and characterization of ML352: a novel, noncompetitive inhibitor of the
presynaptic choline transporter - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Structural mechanisms of human sodium-coupled high-affinity choline transporter CHT1 -
PMC [pmc.ncbi.nim.nih.gov]

e 3. ML 352 hydrochloride (CAS 1962928-20-6): R&D Systems [rndsystems.com]
e 4. caymanchem.com [caymanchem.com]
e 5. Choline Transporter Inhibitor 1l, ML352 | Sigma-Aldrich [merckmillipore.com]

 To cite this document: BenchChem. [Preparing ML352 Stock Solutions for Cell Culture:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609150#preparing-ml352-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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